Cas no 2026536-59-2 (5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl)

5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl is a fluorinated bipyridinyl derivative with a bromo substituent at the 5' position and a methyl group at the 3' position. Its difluoro substitution at the 4-position enhances its reactivity and stability, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The bromo group provides a versatile handle for further functionalization via cross-coupling reactions, while the tetrahydro-2H-pyridine core contributes to structural diversity in heterocyclic scaffolds. This compound is particularly useful in the development of pharmaceuticals and bioactive molecules due to its balanced lipophilicity and potential for selective modifications. Its well-defined structure ensures reproducibility in synthetic applications.

5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl structure

2026536-59-2 structure

Product Name:5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl

CAS No:2026536-59-2

MF:C₁₁H₁₃BrF₂N₂

MW:291.135128736496

MDL:MFCD31654688

CID:4783593

Update Time:2025-05-19

5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl Chemical and Physical Properties

Names and Identifiers

- 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl
- MDL： MFCD31654688
- Inchi： 1S/C11H13BrF2N2/c1-8-6-9(12)7-15-10(8)16-4-2-11(13,14)3-5-16/h6-7H,2-5H2,1H3
- InChI Key： GQEZQADQZHEBFM-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C)=C1)N1CCC(CC1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 240
XLogP3: 3.5
Topological Polar Surface Area: 16.1

5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	187640-2.500g	5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl, 95%	2026536-59-2	95%	2.500g	$1980.00	2023-09-07

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Additional information on 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl

Research Brief on 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl (CAS: 2026536-59-2)

The compound 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl (CAS: 2026536-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl, which make it a promising scaffold for the design of novel bioactive molecules. The presence of bromo and difluoro substituents, along with the bipyridinyl core, contributes to its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways.

One of the key advancements in the synthesis of this compound involves the use of palladium-catalyzed cross-coupling reactions, which have been optimized to achieve high yields and purity. Researchers have also explored its derivatization to generate a library of analogs, enabling structure-activity relationship (SAR) studies to identify compounds with enhanced pharmacological properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl exhibits moderate inhibitory effects against certain kinases and GPCRs, suggesting its potential as a lead compound for the development of kinase inhibitors or modulators of G-protein-coupled receptor signaling. Further investigations are underway to elucidate its mechanism of action and optimize its potency and selectivity.

Moreover, recent pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that the compound has favorable bioavailability and metabolic stability, which are critical for its progression into preclinical development. However, challenges such as solubility and off-target effects need to be addressed to enhance its therapeutic index.

In conclusion, 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl represents a promising chemical entity with potential applications in drug discovery. Ongoing research efforts are focused on optimizing its chemical and pharmacological properties to unlock its full therapeutic potential. Future studies should explore its efficacy in relevant disease models and investigate its safety profile to facilitate its translation into clinical applications.